Cas no 63671-67-0 (N-methyl-n’-(pyridin-2-ylmethyl)ethane-1,2-diamine)

N-methyl-n’-(pyridin-2-ylmethyl)ethane-1,2-diamine structure
63671-67-0 structure
Product Name:N-methyl-n’-(pyridin-2-ylmethyl)ethane-1,2-diamine
CAS No:63671-67-0
MF:C9H15N3
MW:165.235501527786
CID:2170548
PubChem ID:12115761
Update Time:2025-04-21

N-methyl-n’-(pyridin-2-ylmethyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-n’-(pyridin-2-ylmethyl)ethane-1,2-diamine
    • N-methyl-N'-(pyridin-2-ylmethyl)ethane-1,2-diamine
    • 63671-67-0
    • N~1~-Methyl-N~2~-[(pyridin-2-yl)methyl]ethane-1,2-diamine
    • SCHEMBL5545508
    • DTXSID10477820
    • AKOS011850421
    • 1,2-Ethanediamine, N-methyl-N'-(2-pyridinylmethyl)-
    • methyl[2-{(pyridylmethyl) amino}-ethyl]amine
    • Inchi: 1S/C9H15N3/c1-10-6-7-11-8-9-4-2-3-5-12-9/h2-5,10-11H,6-8H2,1H3
    • InChI Key: ZGELEKWHABCERO-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CN=1)CCNC

Computed Properties

  • Exact Mass: 165.126597491Da
  • Monoisotopic Mass: 165.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 37Ų
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